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Compound of Interest

Compound Name: 2-Methylhexadecanoic acid

CAS No.: 27147-71-3

Cat. No.: B1217160

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
2-Methylhexadecanoic acid, also known as 2-methylpalmitic acid, is a methyl-branched, long-

chain saturated fatty acid.[1][2] Its structure consists of a sixteen-carbon backbone

(hexadecanoic acid) with a methyl group located at the alpha-carbon (position 2).[1] This

branching introduces a chiral center, resulting in two stereoisomers (R and S). The physical

and chemical properties of 2-methylhexadecanoic acid are of significant interest in lipidomics,

metabolic research, and as a potential component or intermediate in drug development.

Understanding these fundamental properties is critical for its accurate identification, purification,

and application in experimental and formulation settings. This guide provides a comprehensive

overview of its core physical characteristics, supported by experimental context and

methodologies.

Molecular and Structural Properties
A precise understanding of the molecular structure is the foundation for interpreting its physical

behavior.
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Chemical Formula: C₁₇H₃₄O₂[1]

Molecular Weight: 270.45 g/mol [1]

CAS Number: 27147-71-3[1]

Synonyms: 2-Methylpalmitic acid, α-Methylpalmitic acid[1]

Chirality
The presence of a methyl group on the second carbon atom creates a stereocenter. This

means the molecule is chiral and exists as two distinct enantiomers: (R)-2-
methylhexadecanoic acid and (S)-2-methylhexadecanoic acid. The physical properties,

particularly melting point and biological activity, can differ between the racemic mixture and the

pure enantiomers. Researchers must be aware of the stereochemistry of their sample, as

metabolic pathways often exhibit high stereospecificity.

Caption: Structure of 2-Methylhexadecanoic Acid with Chiral Center (*).

Physicochemical Properties
The bulk properties of a compound dictate its behavior in various laboratory and physiological

environments. These values are essential for designing experiments related to solubility,

formulation, and thermal analysis.
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Property Value Source Notes

Melting Point 53-55 °C Not explicitly cited

This is a common

literature value for

fatty acids of this type.

Boiling Point 386.10 °C (estimated) [3]

At 760.00 mm Hg.

High-temperature

distillation can lead to

decomposition.

Density 0.918 g/mL (at 25 °C) [4][5]

For the related 2-

methylhexanoic acid,

suggesting a similar

value.

Water Solubility
0.02248 mg/L

(estimated)
[3]

Very low, as expected

for a long-chain fatty

acid.

pKa ~4.9 (estimated) Not explicitly cited
Typical for a

carboxylic acid.

LogP (o/w) 7.500 (estimated) [3]
Indicates high

hydrophobicity.

Solubility Profile
Due to its long aliphatic chain, 2-methylhexadecanoic acid is practically insoluble in water but

is expected to be soluble in nonpolar organic solvents such as hexane, chloroform, and diethyl

ether, as well as in polar organic solvents like ethanol and DMSO. For cell-based assays or in

vivo studies, formulation with co-solvents (e.g., DMSO, PEG300) or carriers like cyclodextrins

is often necessary to achieve sufficient bioavailability.[6]

Spectroscopic Data for Structural Elucidation
Spectroscopic analysis is indispensable for confirming the identity and purity of a chemical

compound.
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Mass Spectrometry (MS)
Technique: Gas Chromatography-Mass Spectrometry (GC-MS) is commonly used for fatty

acid analysis.

Molecular Ion: The molecular ion peak [M]+ would be observed at m/z 270.[1]

Key Fragments: A characteristic peak at m/z 74 is often observed for fatty acid methyl esters,

representing a McLafferty rearrangement.[1] Other fragments would correspond to the loss

of alkyl chains.

Infrared (IR) Spectroscopy
Technique: Fourier-Transform Infrared (FTIR) spectroscopy.[1]

Key Absorptions:

~1710 cm⁻¹: A strong absorption band characteristic of the C=O (carbonyl) stretch of the

carboxylic acid dimer.

2500-3300 cm⁻¹: A very broad band corresponding to the O-H stretch of the hydrogen-

bonded carboxylic acid.

2850-2960 cm⁻¹: Strong C-H stretching vibrations from the aliphatic chain.

Nuclear Magnetic Resonance (NMR) Spectroscopy
¹H NMR: The proton NMR spectrum would provide key signals confirming the structure.

Expected signals include a triplet around 0.9 ppm for the terminal methyl group, a complex

multiplet around 2.4 ppm for the proton at the C2 position, a doublet around 1.1 ppm for the

C2-methyl group, and a broad singlet for the carboxylic acid proton (>10 ppm).[1]

¹³C NMR: The carbon NMR would show a signal for the carbonyl carbon around 180 ppm, a

signal for the C2 carbon around 40 ppm, and a series of signals between 14 and 35 ppm for

the aliphatic chain carbons.[1]
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Experimental Protocol: Melting Point Determination
by DSC
Differential Scanning Calorimetry (DSC) is a highly accurate and reproducible method for

determining the melting point of fatty acids.[7][8] It measures the heat flow required to raise the

temperature of a sample compared to a reference.

Objective: To precisely determine the melting point (T_peak) and onset of melting (T_onset) of

2-methylhexadecanoic acid.

Methodology:

Sample Preparation: Accurately weigh 5-10 mg of 2-methylhexadecanoic acid into a

hermetically sealed aluminum DSC pan.

Instrument Calibration: Calibrate the DSC instrument using a certified indium standard to

ensure temperature and enthalpy accuracy.

Thermal Program:

Initial Equilibration: Hold the sample at 80°C for 5 minutes to erase any prior thermal

history.

Cooling Ramp: Cool the sample at a controlled rate of 10°C/min down to -50°C to ensure

complete crystallization.

Isothermal Hold: Hold at -50°C for 5 minutes.

Heating Ramp: Heat the sample from -50°C to 100°C at a controlled rate of 5°C/min.

Record the heat flow.

Data Analysis: Analyze the resulting thermogram. The melting point is typically reported as

the peak temperature of the melting endotherm (T_peak). The onset temperature (T_onset)

is also recorded as the intersection of the baseline and the leading edge of the peak.

Rationale for DSC: Unlike capillary methods, which can be subjective, DSC provides

quantitative thermodynamic data, including the enthalpy of fusion.[9][10] The controlled heating
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and cooling rates provide a standardized approach, leading to high reproducibility, which is

critical for comparing batches or studying the effects of impurities.[8]

Caption: Workflow for Melting Point Determination via DSC.

Conclusion
The physical properties of 2-methylhexadecanoic acid define its behavior from the benchtop

to biological systems. Its branched structure, chirality, and long aliphatic chain result in low

water solubility and a distinct melting point. Accurate characterization through modern

analytical techniques like DSC, MS, and NMR is paramount for any research or development

application. The methodologies and data presented in this guide offer a robust foundation for

scientists working with this and related branched-chain fatty acids.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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